Carebastine-d5 Methyl Ester
Carebastine-d5 Methyl Ester
Brand Name:
Vulcanchem
CAS No.:
1190019-51-2
VCID:
VC0028423
InChI:
InChI=1S/C33H39NO4/c1-33(2,32(36)37-3)28-18-16-25(17-19-28)30(35)15-10-22-34-23-20-29(21-24-34)38-31(26-11-6-4-7-12-26)27-13-8-5-9-14-27/h4-9,11-14,16-19,29,31H,10,15,20-24H2,1-3H3/i4D,6D,7D,11D,12D
SMILES:
CC(C)(C1=CC=C(C=C1)C(=O)CCCN2CCC(CC2)OC(C3=CC=CC=C3)C4=CC=CC=C4)C(=O)OC
Molecular Formula:
C33H39NO4
Molecular Weight:
518.709
Carebastine-d5 Methyl Ester
CAS No.: 1190019-51-2
Reference Standards
VCID: VC0028423
Molecular Formula: C33H39NO4
Molecular Weight: 518.709
CAS No. | 1190019-51-2 |
---|---|
Product Name | Carebastine-d5 Methyl Ester |
Molecular Formula | C33H39NO4 |
Molecular Weight | 518.709 |
IUPAC Name | methyl 2-methyl-2-[4-[4-[4-[(2,3,4,5,6-pentadeuteriophenyl)-phenylmethoxy]piperidin-1-yl]butanoyl]phenyl]propanoate |
Standard InChI | InChI=1S/C33H39NO4/c1-33(2,32(36)37-3)28-18-16-25(17-19-28)30(35)15-10-22-34-23-20-29(21-24-34)38-31(26-11-6-4-7-12-26)27-13-8-5-9-14-27/h4-9,11-14,16-19,29,31H,10,15,20-24H2,1-3H3/i4D,6D,7D,11D,12D |
Standard InChIKey | MSGNQXZBCGURTB-UAVBZTRNSA-N |
SMILES | CC(C)(C1=CC=C(C=C1)C(=O)CCCN2CCC(CC2)OC(C3=CC=CC=C3)C4=CC=CC=C4)C(=O)OC |
Synonyms | 4-[4-[4-(Diphenylmethoxy-d5)-1-piperidinyl]-1-oxobutyl]-α,α-dimethyl-benzeneacetic Acid Methyl Ester |
PubChem Compound | 46780188 |
Last Modified | Nov 11 2021 |
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